Cas no 1417635-86-9 (1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno2,3-dpyrimidine-5-carboxylic Acid)

• Product Name: 1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno2,3-dpyrimidine-5-carboxylic Acid
• CAS No: 1417635-86-9
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 5047085
• Update Time: 2025-05-22

1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno2,3-dpyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxo-1,2,3,4,5,6,7,8-octahydrobenzo[4,5]thieno[2,3-d]pyrimidine-5-carboxylic acid
• 1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno2,3-dpyrimidine-5-carboxylic Acid

• Inchi： 1S/C11H10N2O4S/c14-8-7-6-4(10(15)16)2-1-3-5(6)18-9(7)13-11(17)12-8/h4H,1-3H2,(H,15,16)(H2,12,13,14,17)
• InChI Key： KXFLSZXHGDRPNW-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(N2)=O)=O)C2=C1CCCC2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 427
• XLogP3: 0.7
• Topological Polar Surface Area: 124

Additional information on 1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno2,3-dpyrimidine-5-carboxylic Acid

Chemical Compound CAS No. 1417635-86-9: 1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno[2,3-d]pyrimidine-5-carboxylic Acid

The chemical compound with CAS No. 1417635-86-9, known as 1,2,3,4,5,6,7,8-Octahydro-2,4-dioxo-1benzothieno[2,3-d]pyrimidine-5-carboxylic Acid, is a highly specialized molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of benzothienopyrimidines and is characterized by its unique structural features that combine aromatic and heterocyclic components. The molecule's structure includes a benzothienopyrimidine core with an octahydro substitution pattern and a carboxylic acid group at the 5-position.

Recent studies have highlighted the importance of this compound in drug discovery efforts. Researchers have focused on its potential as a lead compound for developing new therapeutic agents targeting various diseases. For instance,benzothienopyrimidines have been shown to exhibit promising activity against cancer cells due to their ability to inhibit specific enzymes involved in cell proliferation and survival pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothienopyrimidine core through cyclization reactions and subsequent functionalization to introduce the carboxylic acid group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

In terms of applications,Octahydro-benzothienopyrimidine derivatives are being explored for their potential in creating advanced materials with unique electronic properties. These materials could find applications in optoelectronics and sensors due to their ability to absorb light across a broad spectrum.

The structural versatility of this compound also makes it an attractive candidate for further modifications aimed at enhancing its bioavailability and pharmacokinetic properties. Researchers are currently investigating various strategies to optimize its solubility and stability for use in drug delivery systems.

In conclusion,CAS No. 1417635-86-9 represents a cutting-edge molecule with immense potential across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in pharmaceuticals and materials science.